Cas no 2564735-97-1 (Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-)

• Product Name: Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-
• CAS No: 2564735-97-1
• MF: C₈H₁₅ClF₃N
• MW: 217.659611940384
• MDL: MFCD20261480
• CID: 5194821
• Update Time: 2026-03-05

Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-

• MDL： MFCD20261480
• Inchi： 1S/C8H14F3N.ClH/c9-8(10,11)7(12)6-4-2-1-3-5-6;/h6-7H,1-5,12H2;1H/t7-;/m1./s1
• InChI Key： CERGJGMILXAJNN-OGFXRTJISA-N
• SMILES： [C@H](C1CCCCC1)(N)C(F)(F)F.Cl

Additional information on Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-

Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 2564735-97-1 is known as Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)-, a molecule of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in the development of novel therapeutic agents.

At the core of this compound's identity is its molecular structure, which includes a cyclohexane backbone substituted with an α-(trifluoromethyl) group and a hydrochloride salt form. The presence of the trifluoromethyl group is particularly noteworthy, as it introduces a high degree of lipophilicity and metabolic stability, making it an attractive moiety for drug design. The hydrochloride salt form enhances the compound's solubility and bioavailability, further increasing its utility in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological properties in greater detail. The synthesis involves multi-step reactions that carefully control stereochemistry, ensuring the retention of the (αR) configuration. This stereochemical purity is crucial for understanding the compound's biological activity and for optimizing its pharmacokinetic profile.

In the realm of drug discovery, the trifluoromethyl group is a well-documented pharmacophore that can modulate both potency and selectivity. Studies have shown that compounds incorporating this group often exhibit enhanced binding affinity to biological targets, making them promising candidates for therapeutic intervention. The hydrochloride salt form not only improves solubility but also contributes to the compound's stability during storage and transportation, ensuring its integrity for various experimental applications.

One of the most exciting areas of research involving this compound is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the lipophilic properties of the trifluoromethyl group and the solubility provided by the hydrochloride salt, researchers aim to develop inhibitors that can selectively target aberrant kinases without affecting normal cellular functions.

Moreover, the (αR) configuration of this compound has been found to influence its interactions with biological targets. Stereochemistry plays a pivotal role in determining a molecule's efficacy and safety, and the precise three-dimensional arrangement of atoms can significantly impact binding affinity and pharmacological effects. Computational studies have been instrumental in predicting how this compound might interact with proteins, providing insights into potential binding modes and mechanisms.

Another avenue of investigation has focused on the compound's potential as an intermediate in the synthesis of more complex molecules. The presence of both an amine and a trifluoromethyl group offers multiple points for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility makes it an invaluable building block for exploring new chemical entities with enhanced therapeutic potential.

Recent publications have highlighted the use of this compound in preclinical studies aimed at evaluating its efficacy in animal models. These studies have provided preliminary evidence suggesting that it may possess anti-inflammatory and anti-proliferative properties. The ability to modulate inflammatory pathways is particularly relevant given the growing understanding of inflammation's role in chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled researchers to elucidate its structure-activity relationships with high precision. These tools are essential for confirming the identity of synthetic intermediates and for monitoring changes in chemical composition during metabolic studies.

In conclusion, Cyclohexanemethanamine, α-(trifluoromethyl)-, hydrochloride (1:1), (αR)- represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, have positioned it as a promising candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.